Cas no 2229102-90-1 (2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}butanedioic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}butanedioic acid
• CAS No: 2229102-90-1
• MF: C₁₂H₁₆N₂O₆
• MW: 284.265243530273
• CID: 6384456
• PubChem ID: 165706136
• Update Time: 2025-05-25

2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}butanedioic acid
• EN300-1895041
• 2229102-90-1
• 2-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}butanedioic acid

• Inchi： 1S/C12H16N2O6/c1-12(2,3)20-11(19)14-5-8(13-6-14)7(10(17)18)4-9(15)16/h5-7H,4H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key： HMNFWMKZCKYSHE-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(C(=O)O)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.10083623g/mol
• Monoisotopic Mass: 284.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 119Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}butanedioic acid

Compound 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}butanedioic Acid: A Comprehensive Overview

The compound with CAS No 2229102-90-1, known as 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}butanedioic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

CAS No 2229102-90-1 refers to a specific chemical identifier assigned by the Chemical Abstracts Service, ensuring that this compound can be uniquely identified in scientific literature and databases. The name 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}butanedioic acid highlights its structural composition, which includes an imidazole ring substituted with a tert-butoxycarbonyl group and a butanedioic acid moiety.

The imidazole ring is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. In this compound, the imidazole ring is further substituted at position 4 with a tert-butoxycarbonyl group, which adds to the molecule's complexity and reactivity. The butanedioic acid portion of the molecule introduces carboxylic acid groups, which can participate in various chemical reactions and interactions.

Recent studies have explored the synthesis and characterization of this compound, focusing on its stability, reactivity, and potential applications. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm the molecular structure and purity of the compound. Additionally, computational chemistry methods have been utilized to predict its electronic properties and reactivity under different conditions.

In terms of applications, this compound has shown promise in the field of drug design. The presence of the imidazole ring, which is known for its biological activity, makes it a valuable component in the development of new pharmaceutical agents. Furthermore, the butanedioic acid moiety can serve as a linker or functional group in the construction of more complex molecules with desired pharmacological properties.

Another area of interest is the use of this compound in material science. Its unique structure may lend itself to applications in polymer chemistry or as a building block for advanced materials with tailored properties. Researchers are actively investigating its potential as a precursor for synthesizing high-performance polymers or as an additive in existing materials to enhance their functionality.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound. Traditional synthetic routes often involve multiple steps and potentially hazardous reagents. However, new approaches utilizing catalytic systems or biocatalysts are being developed to improve efficiency and reduce environmental impact.

In conclusion, 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}butanedioic acid (CAS No 2229102-90-1) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.